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Compound of Interest

Compound Name: Ganoderenic acid C

Cat. No.: B8136206

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ganoderenic acid C, a member of the highly oxygenated lanostane-type triterpenoids isolated
from the medicinal mushroom Ganoderma lucidum, has garnered significant interest within the
scientific community. This technical guide provides a comprehensive overview of the
spectroscopic data of Ganoderenic acid C, detailed experimental protocols for its analysis,
and a visualization of its potential mechanism of action, offering a valuable resource for
researchers in natural product chemistry, pharmacology, and drug discovery.

Spectroscopic Data of Ganoderenic Acid C

The structural elucidation of Ganoderenic acid C relies on a combination of spectroscopic
techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).

Mass Spectrometry (MS) Data

Mass spectrometry provides crucial information about the molecular weight and elemental
composition of Ganoderenic acid C, as well as its fragmentation patterns, which aids in
structural confirmation.

Table 1: Mass Spectrometry Data for Ganoderenic Acid C

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8136206?utm_src=pdf-interest
https://www.benchchem.com/product/b8136206?utm_src=pdf-body
https://www.benchchem.com/product/b8136206?utm_src=pdf-body
https://www.benchchem.com/product/b8136206?utm_src=pdf-body
https://www.benchchem.com/product/b8136206?utm_src=pdf-body
https://www.benchchem.com/product/b8136206?utm_src=pdf-body
https://www.benchchem.com/product/b8136206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8136206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Value Reference
Molecular Formula C30H4207 [1]
Molecular Weight 514.65 g/mol [1]

Positive or Negative (Negative
o mode often provides a strong
lonization Mode ] [1]
signal for the deprotonated

molecule [M-H]™)

Precursor lon (Negative Mode,

m/z 513.3 [1]
[M-H]7)

Precursor lon (Positive Mode,

m/z 515.3 [1]
[M+H]*)

Neutral loss of water (H20, 18
Da) and carbon dioxide (COz,
44 Da)

Common Fragmentation

Pathways

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

IH NMR spectroscopy provides information about the chemical environment of hydrogen atoms
in the molecule, while 3C NMR spectroscopy reveals the types of carbon atoms present.
Although a complete and definitively assigned 13C NMR dataset for Ganoderenic acid C is not
readily available in the cited literature, *H NMR data has been reported.

Table 2: *H NMR Spectroscopic Data for Ganoderic Acid C
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. . Coupling .
Chemical Shift L Tentative
Multiplicity Constant (J) . Reference
(6) ppm Assignment
Hz
5.16 dd 8.4,8.4 H-?
4.69 s - H-12
1.48 s - CHs
1.45 s - CHs
1.40 d 6.7 CHs
1.36 d 7.3 CHs
1.21 S - CHs
1.16 S - CHs
1.10 S - CHs

Note: The assignments are based on data for ganoderic acid C and may require further 2D
NMR experiments for definitive confirmation for Ganoderenic acid C.

Experimental Protocols

The following section details the methodologies for the extraction, purification, and analysis of
Ganoderenic acid C.

Extraction and Isolation of Ganoderic Acids

A common procedure for extracting triterpenoids from Ganoderma species involves solvent
extraction followed by chromatographic purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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